Cas no 1261982-79-9 ([1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-4'-(hydroxymethyl)-)

[1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-4'-(hydroxymethyl)- structure
1261982-79-9 structure
Product Name:[1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-4'-(hydroxymethyl)-
CAS No:1261982-79-9
MF:C14H11NO2
MW:225.242643594742
MDL:MFCD18314203
CID:2767486
Update Time:2025-07-15

[1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-4'-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-4'-(hydroxymethyl)-
    • MDL: MFCD18314203
    • Inchi: 1S/C14H11NO2/c15-8-11-5-13(7-14(17)6-11)12-3-1-10(9-16)2-4-12/h1-7,16-17H,9H2
    • InChI Key: XKMSIKKHWABSSD-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(CO)C=C2)=CC(O)=CC(C#N)=C1

[1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-4'-(hydroxymethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB320246-5 g
3-Cyano-5-(4-hydroxymethylphenyl)phenol, 95%; .
1261982-79-9 95%
5g
€1159.00 2023-04-26
abcr
AB320246-5g
3-Cyano-5-(4-hydroxymethylphenyl)phenol, 95%; .
1261982-79-9 95%
5g
€1159.00 2025-04-21

Additional information on [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-4'-(hydroxymethyl)-

Recent Advances in the Study of [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-4'-(hydroxymethyl)- (CAS: 1261982-79-9)

The compound [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-4'-(hydroxymethyl)- (CAS: 1261982-79-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the unique structural features of [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-4'-(hydroxymethyl)-, which contribute to its ability to interact with specific biological targets. The presence of both hydroxyl and nitrile functional groups in the biphenyl scaffold allows for diverse interactions with enzymes and receptors, making it a promising candidate for drug development. Researchers have successfully synthesized this compound using advanced organic chemistry techniques, with yields and purity suitable for further pharmacological evaluation.

In vitro studies have demonstrated that [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-4'-(hydroxymethyl)- exhibits notable activity against a range of biological targets, including kinases and GPCRs. Specifically, it has shown inhibitory effects on certain cancer-related kinases, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that this compound may modulate inflammatory pathways, opening avenues for its use in treating inflammatory diseases.

Mechanistic studies have begun to elucidate the molecular interactions underlying the biological effects of [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-4'-(hydroxymethyl)-. X-ray crystallography and molecular docking simulations have revealed that the compound binds to the active sites of target proteins, disrupting their function. These findings are supported by biochemical assays, which confirm the compound's ability to inhibit enzymatic activity in a dose-dependent manner.

Despite these promising results, challenges remain in the development of [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-4'-(hydroxymethyl)- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and in vivo studies. Current research efforts are focused on derivatizing the core structure to improve its pharmacokinetic properties while retaining its biological activity.

In conclusion, [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-4'-(hydroxymethyl)- represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and demonstrated biological activity make it a valuable subject for ongoing research. Future studies should aim to validate its efficacy and safety in preclinical models, paving the way for potential clinical applications.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.